N-phenylhydroxylamines
N-Phenylhydroxylamines are a class of organic compounds featuring an aromatic phenyl group attached to a hydroxylamine functional group. These compounds play significant roles in various applications due to their unique chemical properties. Structurally, they consist of a benzene ring linked directly to the amino group (NH2) with a hydroxyl group (-OH), which can undergo multiple reactions such as substitution and addition reactions.
These derivatives are widely used in organic synthesis, pharmaceuticals, and as intermediates for the preparation of other functionalized compounds. Their ability to act as nucleophiles or bases makes them valuable reagents in organic chemistry. Additionally, they find applications in dye synthesis, pesticide development, and in the formulation of corrosion inhibitors due to their acidic nature.
The versatility of N-phenylhydroxylamines allows for tailoring their properties through modification of substituents on the phenyl group, leading to a diverse range of products with specific functionalities. Their reactivity towards various functional groups makes them indispensable tools in the synthesis of complex molecules and materials.

Structure | Chemical Name | CAS | MF |
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Cyclopentanone, 2-[(phenylamino)oxy]- (9CI) | 678975-41-2 | C11H13NO2 |
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Benzenamine, N-hydroxy-N-2-propenyl- | 117531-28-9 | C9H11NO |
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Benzenamine,2-chloro-N-hydroxy-4-methyl- | 146019-40-1 | C7H8ClNO |
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Benzenamine,N-ethoxy-N-ethyl- | 46038-83-9 | C10H15NO |
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Benzenamine,N-hydroxy-2,6-dimethyl- | 3096-63-7 | C8H11NO |
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p-Benzoquinonedioxime | 105-11-3 | C6H6N2O2 |
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Benzenamine,N-hydroxy-2-(methyl-d3)- (9CI) | 70786-66-2 | C7H9NO |
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2-phenyl-3-oxa-2-azabicyclo[2.2.2]oct-5-ene | 10437-90-8 | C12H13NO |
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4-Chlorophenylhydroxylamine | 823-86-9 | C6H6ClNO |
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N-(p-Fluorophenyl)-hydroxylamine | 406-00-8 | C6H6FNO |
Related Literature
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1. Back matter
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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